Cas no 866154-33-8 (4,6-Bis(4-fluorophenoxy)pyrimidin-2-amine)

• Product Name: 4,6-Bis(4-fluorophenoxy)pyrimidin-2-amine
• CAS No: 866154-33-8
• MF: C₁₆H₁₁F₂N₃O₂
• MW: 315.274250268936
• CID: 5739794
• PubChem ID: 3710008
• Update Time: 2023-11-10

4,6-Bis(4-fluorophenoxy)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-bis(4-fluorophenoxy)pyrimidin-2-amine
• 2-Pyrimidinamine, 4,6-bis(4-fluorophenoxy)-
• MS-1505
• AKOS005107246
• 866154-33-8
• 4,6-bis(4-fluorophenoxy)-2-pyrimidinamine
• 4,6-Bis(4-fluorophenoxy)pyrimidin-2-amine

• Inchi： 1S/C16H11F2N3O2/c17-10-1-5-12(6-2-10)22-14-9-15(21-16(19)20-14)23-13-7-3-11(18)4-8-13/h1-9H,(H2,19,20,21)
• InChI Key： KTEMTBPJENMZEZ-UHFFFAOYSA-N
• SMILES： C1(N)=NC(OC2=CC=C(F)C=C2)=CC(OC2=CC=C(F)C=C2)=N1

Computed Properties

• Exact Mass: 315.08193293g/mol
• Monoisotopic Mass: 315.08193293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 476.6±55.0 °C(Predicted)
• pka: 4.75±0.10(Predicted)